5-Tert-butyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C7H13N3S
• Molecular Weight: 171.27 g/mol
• IUPAC Name: 3-tert-butyl-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C7H13N3S/c1-7(2,3)5-8-9-6(11)10(5)4/h1-4H3,(H,9,11)
• InChI Key: YATMLIUVWDNANG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NNC(=S)N1C

Description

5-Tert-butyl-4-methyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C7H13N3S and its molecular weight is 171.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-methyl-3-thiosemicarbazide (0.53 g) in dichloromethane (10 mL) and triethylamine (0.73 mL) was added slowly via syringe pivaloyl chloride (5 mmol). Formation of a precipitate was observed. The mixture was kept overnight. Volatiles were evaporated in vacuo, the residue heated to 80° C. in aqueous NaOH (1 M, 25 mL) for 3 h. Aqueous HCl (2 M) was then added at 25° C. until pH ca. 6. The mixture was concentrated to dryness, water (10 mL) was added and the product collected by filtration, washing with saturated aqueous NaHCO3 (2.5 mL) and then water (10 mL) to give, after drying, the title compound (0.23 g) of ca. 90% purity by NMR as a colourless solid.